Cas no 2649081-23-0 (Tert-butyl 4-isocyanato-3-methylpiperidine-1-carboxylate)
2649081-23-0 structure
Product Name:Tert-butyl 4-isocyanato-3-methylpiperidine-1-carboxylate
CAS No:2649081-23-0
MF:C12H20N2O3
MW:240.298803329468
CID:5868526
PubChem ID:165858680
Update Time:2023-11-20
Tert-butyl 4-isocyanato-3-methylpiperidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- EN300-1903599
- 2649081-23-0
- tert-butyl 4-isocyanato-3-methylpiperidine-1-carboxylate
- Tert-butyl 4-isocyanato-3-methylpiperidine-1-carboxylate
-
- Inchi: 1S/C12H20N2O3/c1-9-7-14(6-5-10(9)13-8-15)11(16)17-12(2,3)4/h9-10H,5-7H2,1-4H3
- InChI Key: GSYKLHMOSSVWTL-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(N1CCC(C(C)C1)N=C=O)=O
Computed Properties
- Exact Mass: 240.14739250g/mol
- Monoisotopic Mass: 240.14739250g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 329
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 59Ų
Tert-butyl 4-isocyanato-3-methylpiperidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1903599-1g |
tert-butyl 4-isocyanato-3-methylpiperidine-1-carboxylate |
2649081-23-0 | 1g |
$1543.0 | 2023-09-18 | ||
| Enamine | EN300-1903599-5g |
tert-butyl 4-isocyanato-3-methylpiperidine-1-carboxylate |
2649081-23-0 | 5g |
$4475.0 | 2023-09-18 | ||
| Enamine | EN300-1903599-10g |
tert-butyl 4-isocyanato-3-methylpiperidine-1-carboxylate |
2649081-23-0 | 10g |
$6635.0 | 2023-09-18 | ||
| Enamine | EN300-1903599-0.05g |
tert-butyl 4-isocyanato-3-methylpiperidine-1-carboxylate |
2649081-23-0 | 0.05g |
$1296.0 | 2023-09-18 | ||
| Enamine | EN300-1903599-0.1g |
tert-butyl 4-isocyanato-3-methylpiperidine-1-carboxylate |
2649081-23-0 | 0.1g |
$1357.0 | 2023-09-18 | ||
| Enamine | EN300-1903599-0.25g |
tert-butyl 4-isocyanato-3-methylpiperidine-1-carboxylate |
2649081-23-0 | 0.25g |
$1420.0 | 2023-09-18 | ||
| Enamine | EN300-1903599-0.5g |
tert-butyl 4-isocyanato-3-methylpiperidine-1-carboxylate |
2649081-23-0 | 0.5g |
$1482.0 | 2023-09-18 | ||
| Enamine | EN300-1903599-1.0g |
tert-butyl 4-isocyanato-3-methylpiperidine-1-carboxylate |
2649081-23-0 | 1g |
$1543.0 | 2023-06-01 | ||
| Enamine | EN300-1903599-2.5g |
tert-butyl 4-isocyanato-3-methylpiperidine-1-carboxylate |
2649081-23-0 | 2.5g |
$3025.0 | 2023-09-18 | ||
| Enamine | EN300-1903599-5.0g |
tert-butyl 4-isocyanato-3-methylpiperidine-1-carboxylate |
2649081-23-0 | 5g |
$4475.0 | 2023-06-01 |
Tert-butyl 4-isocyanato-3-methylpiperidine-1-carboxylate Related Literature
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Congyu Li,Wenfu Wang,Haiyan Wang,Guokai Yan,Weiyang Dong,Zhaosheng Chu,Huan Wang,Yang Chang RSC Adv., 2021,11, 26721-26731
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
2649081-23-0 (Tert-butyl 4-isocyanato-3-methylpiperidine-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk